Cas no 1932623-90-9 ((R)-2-isopropylpyrrolidine-2-carboxylic acid)

• Product Name: (R)-2-isopropylpyrrolidine-2-carboxylic acid
• CAS No: 1932623-90-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5211601
• Update Time: 2025-10-12

(R)-2-isopropylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-isopropylpyrrolidine-2-carboxylic acid
• L-Proline, 2-(1-methylethyl)-

• Inchi： 1S/C8H15NO2/c1-6(2)8(7(10)11)4-3-5-9-8/h6,9H,3-5H2,1-2H3,(H,10,11)/t8-/m1/s1
• InChI Key： APLPDFBFHPXZBL-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@]1(C(C)C)CCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-isopropylpyrrolidine-2-carboxylic acid

(R)-2-Isopropylpyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1932623-90-9, commonly referred to as (R)-2-isopropylpyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its synthesis, biological activity, and recent advancements in its research.

Structure and Synthesis: The structure of (R)-2-isopropylpyrrolidine-2-carboxylic acid is characterized by a pyrrolidine ring with an isopropyl group and a carboxylic acid moiety at the 2-position. The stereochemistry at the chiral center is R, which plays a crucial role in its biological activity. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring enantioselective catalytic methods to enhance yield and purity. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated a novel asymmetric induction approach using palladium catalysts, significantly improving the enantiomeric excess (ee) of the product.

Biological Activity: (R)-2-isopropylpyrrolidine-2-carboxylic acid has shown promising biological activity in various assays. It exhibits potent inhibitory effects on certain enzymes, making it a potential lead compound for drug development. A 2023 study in *Nature Communications* highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's selectivity and efficacy were compared to existing HDAC inhibitors, revealing its potential as a next-generation therapeutic agent.

Applications in Drug Discovery: The applications of (R)-2-isopropylpyrrolidine-2-carboxylic acid extend beyond enzymatic inhibition. Researchers are exploring its role in modulating ion channels and G-protein coupled receptors (GPCRs), areas critical for treating neurological disorders. A 2023 review in *Drug Discovery Today* emphasized its structural versatility, suggesting it could serve as a scaffold for developing multi-target drugs. This approach could address complex diseases where targeting multiple pathways simultaneously is beneficial.

Toxicological Studies: Understanding the safety profile of (R)-isopropylpyrrolidine-2-carboxylic acid is essential for its translation into clinical use. Recent toxicological studies have assessed its acute and chronic toxicity in preclinical models. According to a 2023 report in *Toxicology Letters*, the compound demonstrated low toxicity at therapeutic doses, with no significant organ damage observed in rodent studies. These findings are encouraging for advancing it into human trials.

Future Directions: The future of (R)-isopropylpyrrolidine-2-carboxylic acid research lies in exploring its pharmacokinetics, bioavailability, and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these aspects comprehensively. Additionally, computational modeling techniques are being employed to predict its binding affinities to various targets, further aiding in rational drug design.

In conclusion, (R)-isopropylpyrrolidine-2-carboxylic acid represents a promising molecule with diverse applications in therapeutics. Its continued exploration will undoubtedly contribute to advancements in medicinal chemistry and personalized medicine.